molecular formula C12H20O2Si B14344380 2-[3-(Trimethylsilyl)propoxy]phenol CAS No. 103090-93-3

2-[3-(Trimethylsilyl)propoxy]phenol

Cat. No.: B14344380
CAS No.: 103090-93-3
M. Wt: 224.37 g/mol
InChI Key: SJBYGGHFEYAFDU-UHFFFAOYSA-N
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Description

2-[3-(Trimethylsilyl)propoxy]phenol is an organic compound characterized by the presence of a phenol group substituted with a trimethylsilyl group via a propoxy linker. This compound is notable for its unique structural features, which include a trimethylsilyl group that imparts distinct chemical properties such as increased volatility and chemical inertness .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(Trimethylsilyl)propoxy]phenol typically involves the reaction of 2-hydroxyphenol with 3-(trimethylsilyl)propyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve large-scale adaptation of the laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[3-(Trimethylsilyl)propoxy]phenol undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Sodium dichromate (Na₂Cr₂O₇), chromium trioxide (CrO₃)

    Substitution: Hydrochloric acid (HCl)

Major Products

    Oxidation: Quinones

    Substitution: Hydroxyl derivatives

Comparison with Similar Compounds

Similar Compounds

  • 2-(Trimethylsilyl)phenol
  • 3-(Trimethylsilyl)propyl alcohol

Uniqueness

2-[3-(Trimethylsilyl)propoxy]phenol is unique due to its combination of a phenol group and a trimethylsilyl group linked by a propoxy chain. This structure imparts distinct chemical properties, such as increased volatility and chemical inertness, which are not observed in simpler analogs like 2-(Trimethylsilyl)phenol .

Properties

CAS No.

103090-93-3

Molecular Formula

C12H20O2Si

Molecular Weight

224.37 g/mol

IUPAC Name

2-(3-trimethylsilylpropoxy)phenol

InChI

InChI=1S/C12H20O2Si/c1-15(2,3)10-6-9-14-12-8-5-4-7-11(12)13/h4-5,7-8,13H,6,9-10H2,1-3H3

InChI Key

SJBYGGHFEYAFDU-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCCOC1=CC=CC=C1O

Origin of Product

United States

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